Cas no 4033-27-6 (Dihydro Folic Acid)

• Product Name: Dihydro Folic Acid
• CAS No: 4033-27-6
• MF: C₁₉H₂₁N₇O₆
• MW: 443.413
• MDL: MFCD00083619
• CID: 329709
• PubChem ID: 24894068
• Update Time: 2025-06-15

Dihydro Folic Acid Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[[(2-amino-3,4,7,8-tetrahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-
• Dihydro Folic Acid
• 7,8-Dihydropteroyl-L-glutamic acid Dihydropteroyl-L-glutamic acid

• MDL： MFCD00083619
• Inchi： InChI=1S/C19H21N7O6/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28/h1-4,12,21H,5-8H2,(H,24,29)(H,27,28)(H,31,32)(H4,20,22,25,26,30)/t12-/m0/s1
• InChI Key： OZRNSSUDZOLUSN-LBPRGKRZSA-N
• SMILES： O=C(O)CC[C@@H](C(O)=O)NC(C1=CC=C(NCC2=NC3=C(N=C(N)NC3=O)NC2)C=C1)=O

Computed Properties

• Exact Mass: 443.15500
• Monoisotopic Mass: 443.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 208A^2

Experimental Properties

• Density: 1.69
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.762
• Solubility: 0.1 M NaOH: 10 mg/mL, slightly hazy, orange
• PSA: 211.89000
• LogP: 0.62870
• Sensitiveness: Sensitive to light

Dihydro Folic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Glutamic acid and derivatives

Additional information on Dihydro Folic Acid

Dihydro Folic Acid (CAS No 4033-27-6): A Comprehensive Overview of Its Applications and Recent Research Findings

Dihydro Folic Acid, with the chemical identifier CAS No 4033-27-6, is a crucial compound in the field of pharmaceuticals and biotechnology. This derivative of folic acid plays a significant role in various biological processes, making it an essential component in both therapeutic and research applications. The compound's unique chemical structure and biological activity have garnered considerable attention from scientists and researchers worldwide.

The< strong>Dihydro Folic Acid molecule is characterized by its hydroxyl and carboxyl groups, which contribute to its solubility and reactivity. These properties make it an effective precursor in the synthesis of more complex molecules, particularly in the development of drugs targeting metabolic and genetic disorders. The< strong>CAS No 4033-27-6 designation ensures its identity and purity, which are critical factors in pharmaceutical manufacturing and quality control.

In recent years, significant advancements have been made in understanding the therapeutic potential of< strong>Dihydro Folic Acid. One of the most notable areas of research is its role in cancer treatment. Studies have demonstrated that< strong>Dihydro Folic Acid can enhance the efficacy of certain chemotherapeutic agents by improving their absorption and reducing toxicity. This has led to the development of combination therapies that leverage the compound's properties to achieve better patient outcomes.

Furthermore, Dihydro Folic Acid has been explored for its benefits in neural health. Emerging research suggests that it may play a role in preventing cognitive decline and neurodegenerative diseases by supporting neuronal function and protecting against oxidative stress. These findings have opened new avenues for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The compound's importance extends beyond therapeutics into the realm of nutritional supplements. Due to its ability to enhance folate absorption, Dihydro Folic Acid is increasingly being used in dietary supplements designed to support overall health and well-being. It is particularly recommended for pregnant women and individuals with malabsorption syndromes, where adequate folate intake is crucial.

Recent clinical trials have highlighted the safety profile of Dihydro Folic Acid. Unlike its parent compound, folic acid, which can sometimes cause gastrointestinal discomfort, Dihydro Folic Acid is generally well-tolerated. This makes it an attractive option for long-term therapeutic use. The compound's stability under various storage conditions also enhances its practicality for pharmaceutical applications.

The industrial synthesis of< strong>Dihydro Folic Acid has seen considerable innovation in recent years. Researchers have developed more efficient and environmentally friendly methods for producing the compound, reducing costs and minimizing waste. These advancements are crucial for ensuring a steady supply of high-quality< strong>Dihydro Folic Acid for both research and commercial purposes.

In conclusion, Dihydro Folic Acid (CAS No 4033-27-6) is a multifaceted compound with broad applications in medicine, biotechnology, and nutrition. Its unique properties make it an invaluable tool in addressing various health challenges, from cancer treatment to cognitive health support. As research continues to uncover new uses for this compound, its significance in modern healthcare is likely to grow even further.